![molecular formula C9H10Cl2F3N B6258472 {[4-chloro-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride CAS No. 90389-80-3](/img/no-structure.png)
{[4-chloro-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride
Overview
Description
{[4-chloro-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride, commonly known as 4-chloro-3-(trifluoromethyl)phenylmethanamine hydrochloride, is a synthetic organic compound belonging to the class of amines. It is a colorless, odorless solid that is soluble in water and other organic solvents. It is used in a variety of scientific research applications, including as a reagent in organic synthesis, as an analytical tool, as a catalyst, and as an inhibitor of certain biological processes.
Scientific Research Applications
4-chloro-3-(trifluoromethyl)phenylmethanamine hydrochloride has a variety of scientific research applications. It has been used as a reagent in organic synthesis, as an analytical tool, as a catalyst, and as an inhibitor of certain biological processes. As a reagent, it can be used in the synthesis of a variety of organic compounds, including pharmaceuticals, dyes, and other chemicals. As an analytical tool, it can be used to detect and quantify the presence of certain compounds in a sample. As a catalyst, it can be used to facilitate the synthesis of certain compounds. As an inhibitor, it can be used to inhibit the activity of certain enzymes or other biological processes.
Mechanism of Action
The mechanism of action of 4-chloro-3-(trifluoromethyl)phenylmethanamine hydrochloride is not fully understood. However, it is believed to act as an inhibitor of certain enzymes or other biological processes. It is thought to bind to the active site of the enzyme, blocking the substrate from binding and thus preventing the enzyme from performing its normal function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-chloro-3-(trifluoromethyl)phenylmethanamine hydrochloride are not fully understood. However, it is believed to act as an inhibitor of certain enzymes or other biological processes. It is also believed to have anti-inflammatory and anti-allergy properties.
Advantages and Limitations for Lab Experiments
The advantages of using 4-chloro-3-(trifluoromethyl)phenylmethanamine hydrochloride in laboratory experiments include its high solubility in water and organic solvents, its low toxicity, and its ability to act as an inhibitor of certain biological processes. However, there are also some limitations to its use. It is not suitable for use in high-temperature reactions, and it can be difficult to work with due to its high reactivity.
Future Directions
There are a number of potential future directions for the use of 4-chloro-3-(trifluoromethyl)phenylmethanamine hydrochloride. These include its potential use as an inhibitor of certain enzymes or other biological processes, its potential use as an anti-inflammatory or anti-allergy drug, its potential use as a catalyst in organic synthesis, and its potential use as an analytical tool. Additionally, further research may reveal other potential applications for this compound.
Synthesis Methods
4-chloro-3-(trifluoromethyl)phenylmethanamine hydrochloride can be synthesized through a variety of methods. The most commonly used method involves the reaction of 4-chloro-3-(trifluoromethyl)phenylmethanol with hydrochloric acid. This reaction yields the desired product in high yields and can be performed in a single step. Other methods of synthesis include the reaction of 4-chloro-3-(trifluoromethyl)phenylmethanol with a base such as sodium hydroxide, or the reaction of 4-chloro-3-(trifluoromethyl)phenylmethanamine with hydrochloric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for {[4-chloro-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride involves the reaction of 4-chloro-3-(trifluoromethyl)benzaldehyde with methylamine followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "4-chloro-3-(trifluoromethyl)benzaldehyde", "methylamine", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-chloro-3-(trifluoromethyl)benzaldehyde is reacted with excess methylamine in ethanol at room temperature for 24 hours.", "Step 2: The resulting mixture is then concentrated under reduced pressure to remove excess solvent.", "Step 3: Hydrochloric acid is added to the residue to form the hydrochloride salt of {[4-chloro-3-(trifluoromethyl)phenyl]methyl}(methyl)amine." ] } | |
CAS RN |
90389-80-3 |
Product Name |
{[4-chloro-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride |
Molecular Formula |
C9H10Cl2F3N |
Molecular Weight |
260.1 |
Purity |
95 |
Origin of Product |
United States |
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